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Compound of Interest

Compound Name: Eriodictyol chalcone

Cat. No.: B600637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eriodictyol chalcone, a naturally occurring open-chain flavonoid found in plants like tomatoes,

is gaining significant attention as a versatile tool compound in metabolic research.[1][2] As a

precursor in the flavonoid biosynthetic pathway, it possesses a unique α,β-unsaturated ketone

moiety that contributes to its diverse biological activities.[1][2][3] These activities, including

antioxidant, anti-inflammatory, and anticancer effects, are primarily linked to its ability to

modulate key signaling pathways involved in cellular metabolism.[4][5][6] This document

provides detailed application notes and experimental protocols for utilizing eriodictyol
chalcone as a tool compound to investigate metabolic pathways and their dysregulation in

various disease models.
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Property Value Reference

Molecular Formula C₁₅H₁₂O₅ N/A

Molecular Weight 272.25 g/mol N/A

Appearance Yellow solid N/A

Solubility
Soluble in DMSO, ethanol, and

methanol
MedchemExpress

Storage
Store at -20°C for long-term

storage. Protect from light.
MedchemExpress

Stock Solution Preparation:

For in vitro experiments, a 10 mM stock solution of eriodictyol chalcone can be prepared by

dissolving 2.72 mg of the compound in 1 mL of dimethyl sulfoxide (DMSO). The stock solution

should be aliquoted and stored at -20°C to avoid repeated freeze-thaw cycles. For in vivo

studies, the appropriate vehicle and concentration should be determined based on the specific

animal model and administration route.

Key Metabolic Signaling Pathways Modulated by
Eriodictyol Chalcone
Eriodictyol chalcone exerts its effects on cellular metabolism by modulating several key

signaling pathways. Understanding these pathways is crucial for designing experiments and

interpreting results.

Nrf2/ARE Pathway Activation
The Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE)

pathway is a primary cellular defense mechanism against oxidative stress.[4] Eriodictyol
chalcone can activate this pathway, leading to the expression of cytoprotective genes.
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Caption: Nrf2/ARE pathway activation by eriodictyol chalcone.

PI3K/Akt/NF-κB Pathway Inhibition
The Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt)/Nuclear factor kappa B (NF-κB)

pathway is a critical regulator of cell survival, proliferation, and inflammation.[4] Aberrant

activation of this pathway is implicated in various metabolic disorders. Eriodictyol chalcone
has been shown to inhibit this pathway.[4]
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Caption: Inhibition of the PI3K/Akt/NF-κB pathway by eriodictyol chalcone.

Applications in Metabolic Research
Studying Oxidative Stress and Antioxidant Defense
Application: Investigate the role of the Nrf2 pathway in protecting cells from metabolic stress-

induced oxidative damage.
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Experimental Model: Use cultured cells (e.g., HepG2 hepatocytes, 3T3-L1 adipocytes) or

animal models of metabolic disease (e.g., high-fat diet-fed mice).

Protocol: In Vitro Nrf2 Activation Assay

Cell Culture: Plate HepG2 cells in a 96-well plate and allow them to adhere overnight.

Treatment: Treat the cells with varying concentrations of eriodictyol chalcone (e.g., 1, 5,

10, 25, 50 µM) for 24 hours. Include a vehicle control (DMSO) and a positive control (e.g.,

sulforaphane).

Induce Oxidative Stress: After pre-treatment, expose the cells to an oxidative stressor like

hydrogen peroxide (H₂O₂) or tert-butyl hydroperoxide (t-BHP) for a specified time (e.g., 4

hours).

Cell Viability Assay: Measure cell viability using an MTT or MTS assay to determine the

protective effect of eriodictyol chalcone.

Nrf2 Translocation Analysis (Immunofluorescence):

Culture cells on coverslips and treat as described above.

Fix the cells with 4% paraformaldehyde.

Permeabilize the cells with 0.1% Triton X-100.

Block with 1% BSA in PBS.

Incubate with a primary antibody against Nrf2 overnight at 4°C.

Wash and incubate with a fluorescently labeled secondary antibody.

Counterstain the nuclei with DAPI.

Visualize the subcellular localization of Nrf2 using a fluorescence microscope. Nuclear

translocation indicates activation.

Gene Expression Analysis (qPCR):
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Treat cells with eriodictyol chalcone as described.

Isolate total RNA using a suitable kit.

Synthesize cDNA using reverse transcriptase.

Perform quantitative PCR using primers for Nrf2 target genes (e.g., HMOX1, NQO1) and a

housekeeping gene (e.g., GAPDH).

Analyze the relative gene expression using the ΔΔCt method.

Workflow Diagram:
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Caption: Experimental workflow for assessing Nrf2 activation.

Investigating Inflammation in Metabolic Diseases
Application: Use eriodictyol chalcone as a tool to probe the role of the NF-κB pathway in

inflammation associated with obesity, type 2 diabetes, and non-alcoholic fatty liver disease

(NAFLD).

Experimental Model: Lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages, co-

cultures of adipocytes and macrophages, or animal models of diet-induced obesity.
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Protocol: In Vitro Anti-inflammatory Assay

Cell Culture: Plate RAW 264.7 macrophages in a 24-well plate.

Pre-treatment: Pre-treat the cells with eriodictyol chalcone (e.g., 1, 5, 10, 25 µM) for 1

hour.

Inflammatory Stimulus: Stimulate the cells with LPS (e.g., 100 ng/mL) for 24 hours.

Nitric Oxide (NO) Measurement: Measure the accumulation of nitrite, a stable product of NO,

in the culture medium using the Griess reagent.

Cytokine Measurement (ELISA): Measure the levels of pro-inflammatory cytokines (e.g.,

TNF-α, IL-6, IL-1β) in the culture supernatant using commercially available ELISA kits.

Western Blot Analysis:

Lyse the cells and collect protein extracts.

Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

Probe the membrane with primary antibodies against phosphorylated and total forms of

IκBα, p65 (NF-κB), and a loading control (e.g., β-actin).

Incubate with HRP-conjugated secondary antibodies.

Visualize the protein bands using an enhanced chemiluminescence (ECL) detection

system. A decrease in phosphorylated IκBα and p65 indicates inhibition of the NF-κB

pathway.

Quantitative Data Summary
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Compound Assay
Cell
Line/Model

IC₅₀ / Effective
Concentration

Reference

Butein (a

chalcone)

α-glucosidase

inhibition
In vitro - [7]

Butein (a

chalcone)

α-amylase

inhibition
In vitro

Moderate

inhibition
[7]

Chalcone

derivatives

α-glucosidase

inhibition
In vitro

IC₅₀ = 0.4 µM

(most active)
[7]

Lavandulylated

chalcone

β-glucosidase

inhibition
In vitro IC₅₀ = 57 µM [7]

Xanthohumol (a

chalcone)

α-glucosidase

inhibition
In vitro IC₅₀ = 8.8 µM [7]

Butein (a

chalcone)

Triglyceride

reduction
C. elegans

70 µM (27%

reduction)
[6]

Note: Specific quantitative data for eriodictyol chalcone in metabolic assays is still emerging

in the literature. The data presented here for other chalcones can serve as a reference for

designing initial dose-response experiments.

Conclusion
Eriodictyol chalcone is a valuable tool compound for researchers investigating the intricate

network of signaling pathways that govern metabolic homeostasis. Its ability to modulate the

Nrf2 and NF-κB pathways, among others, makes it particularly useful for studying the interplay

between oxidative stress, inflammation, and metabolic dysfunction. The protocols and data

provided in these application notes offer a starting point for utilizing eriodictyol chalcone to

elucidate the molecular mechanisms underlying metabolic diseases and to explore potential

therapeutic strategies. As research in this area progresses, a more comprehensive

understanding of the specific effects and quantitative parameters of eriodictyol chalcone will

undoubtedly emerge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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